Cas no 1210289-53-4 (2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1))

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1)
• CAS No: 1210289-53-4
• MF: C₄H₇FN₂O₄
• MW: 166.107784509659
• CID: 5795752
• Update Time: 2025-10-31

2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1)

• Inchi： 1S/C4H5FN2O3.H2O/c5-1-2(8)6-4(10)7-3(1)9;/h1-2,8H,(H2,6,7,9,10);1H2
• InChI Key： CHKNCYMZKWUVGY-UHFFFAOYSA-N
• SMILES： FC1C(NC(=O)NC1O)=O.O

Additional information on 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1)

Introduction to 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS no. 1210289-53-4, known as 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This hydrated derivative of a pyrimidine core structure has garnered attention due to its unique structural and functional properties, which make it a promising candidate for various applications in medicinal chemistry and drug discovery.

Pyrimidine derivatives are well-documented for their role in biological systems, particularly as the fundamental building blocks of nucleic acids. The presence of both fluoro and hydroxyl substituents in this compound introduces additional layers of complexity, enhancing its potential bioactivity. The hydrate (1:1) form indicates that the molecule is associated with water molecules in a stoichiometric ratio, which can influence its solubility, stability, and interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved metabolic stability and binding affinity. The 5-fluorodihydro moiety in this molecule is particularly noteworthy, as fluorine atoms can significantly modulate the electronic properties of a molecule, thereby affecting its pharmacokinetic profile. This feature has made such compounds attractive for designing drugs with enhanced efficacy and reduced side effects.

Moreover, the 6-hydroxy group adds another dimension to the compound's reactivity and interaction potential. Hydroxyl groups are known to participate in hydrogen bonding, which is crucial for the binding of small molecules to biological macromolecules such as enzymes and receptors. The combination of these functional groups in 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1) suggests that it could exhibit significant interactions with biological targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry. The hydrated form of this compound may serve as a precursor or intermediate in the synthesis of more complex molecules. The ability to form stable hydrates is often indicative of good solubility properties, which are essential for formulation development in pharmaceuticals. This characteristic could make CAS no. 1210289-53-4 a versatile building block for various therapeutic applications.

The structural features of this compound also make it an interesting candidate for exploring new chemical reactions and synthetic pathways. The presence of both electron-withdrawing and electron-donating groups can facilitate diverse chemical transformations, opening up possibilities for modifying its structure to achieve desired pharmacological properties. Researchers have been exploring novel synthetic strategies to optimize the yield and purity of such derivatives, which could further enhance their utility in drug development.

From a computational chemistry perspective, the molecular modeling of 2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1) has provided insights into its binding mode with potential biological targets. Studies using molecular dynamics simulations have shown that the fluorine and hydroxyl groups play critical roles in stabilizing interactions with enzymes and receptors. These findings have guided the rational design of analogs with improved binding affinities and selectivity.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. The unique structural attributes of CAS no. 1210289-53-4 position it as a promising candidate for further investigation. Researchers are currently exploring its potential in treating various diseases by modulating its structure through combinatorial chemistry and high-throughput screening techniques. These efforts aim to identify novel therapeutic agents with enhanced efficacy and safety profiles.

In conclusion,2,4(1H,3H)-Pyrimidinedione, 5-fluorodihydro-6-hydroxy-, hydrate (1:1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it a versatile scaffold for drug discovery. As research continues to uncover new applications for this compound,CAS no. 1210289-53-4 is poised to play a crucial role in developing next-generation therapeutics that meet the evolving demands of modern medicine.